Cas no 1699573-83-5 (1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl-)

• Product Name: 1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl-
• CAS No: 1699573-83-5
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5824836
• PubChem ID: 107591772
• Update Time: 2025-11-06

1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl-
• EN300-1145576
• 4-bromo-5-fluoro-7-methyl-2,3-dihydro-1H-indole
• 1699573-83-5

• Inchi： 1S/C9H9BrFN/c1-5-4-7(11)8(10)6-2-3-12-9(5)6/h4,12H,2-3H2,1H3
• InChI Key： MDQZTLCWSNKXMU-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(F)C=C2C)CC1

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Boiling Point: 280.5±40.0 °C(Predicted)
• pka: 4.08±0.20(Predicted)

Additional information on 1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl-

1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl- (CAS No. 1699573-83-5)

1H-Indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of compounds known for their aromaticity and diverse biological activities. The CAS Registry Number 1699573-83-5 uniquely identifies this compound in scientific literature and databases, ensuring clarity and precision in its reference.

The molecular structure of 1H-indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl is characterized by a fused bicyclic system consisting of a benzene ring and a pyrrole ring. The presence of substituents such as bromine at the 4-position, fluorine at the 5-position, and a methyl group at the 7-position introduces unique electronic and steric properties to the molecule. These substituents not only influence the compound's physical properties but also play a critical role in its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-indole derivatives, including 1H-indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl. Researchers have employed various methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only enhance yield but also improve the purity of the final product, making it more suitable for downstream applications.

The biological activity of 1H-indole derivatives has been extensively studied in recent years. For instance, 1H-indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl has shown potential as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate key cellular pathways and interact with specific protein targets makes it a valuable tool in understanding disease mechanisms and developing therapeutic interventions.

In addition to its pharmacological applications, 1H-indole derivatives are also explored for their roles in materials science. The unique electronic properties of these compounds make them promising candidates for applications in organic electronics and optoelectronics. For example, their ability to emit light upon excitation (photoluminescence) has been leveraged in the development of advanced materials for light-emitting diodes (LEDs) and sensors.

The synthesis and characterization of 1H-indole derivatives, including 1H-indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl, have been documented in numerous peer-reviewed journals. These studies highlight the importance of precise structural elucidation using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Such analyses are crucial for confirming the identity and purity of the compound before it is used in further studies or applications.

From an environmental perspective, understanding the fate and transport of 1H-indole derivatives is essential for assessing their potential impact on ecosystems. Recent studies have investigated the biodegradation pathways of these compounds under various environmental conditions. These findings contribute to the development of sustainable practices for handling and disposing of such chemicals.

In conclusion, 1H-indole derivatives, particularly 1H-indole, 4-bromo-5-fluoro-2,3-dihydro-7-methyl, represent a class of compounds with diverse applications across multiple scientific disciplines. Their unique chemical properties and versatile functionality continue to drive innovative research efforts aimed at unlocking their full potential in medicine, materials science, and beyond.